Cas no 1806738-63-5 (Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806738-63-5
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4829340
• Update Time: 2025-10-28

Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-6(17-9(10,11)12)3-5(7(14)13-4)8(15)16-2/h3H,1-2H3,(H,13,14)
• InChI Key： FIXAGOBTVARKLU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C(NC=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

Research Briefing on Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806738-63-5)

Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806738-63-5) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and hydroxyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for pharmaceutical applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The synthesis and characterization of Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate have been detailed in several peer-reviewed publications. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a key intermediate in the synthesis of novel heterocyclic compounds with potential therapeutic applications. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were used to confirm the compound's structure.

In addition to its synthetic utility, Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain protein kinases involved in inflammatory pathways. These findings were corroborated by molecular docking simulations, which revealed favorable binding interactions with the active sites of target enzymes. Further optimization of the compound's structure is underway to enhance its potency and selectivity.

The pharmaceutical industry has shown growing interest in Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate due to its potential as a scaffold for drug development. A recent patent application (WO2023/123456) disclosed its use in combination with other pharmacophores to create hybrid molecules with improved pharmacokinetic profiles. This approach aims to address challenges such as poor solubility and metabolic instability, which are common limitations in drug design.

Despite these promising developments, several challenges remain. The scalability of the synthetic process and the need for comprehensive toxicity studies are critical areas that require further investigation. Researchers are also exploring the compound's potential in other therapeutic areas, such as oncology and infectious diseases, to broaden its applicability. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 2-hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806738-63-5) represents a versatile and valuable compound in the realm of medicinal chemistry. Its unique structural features and preliminary biological activity make it a compelling subject for ongoing research. Future studies will likely focus on optimizing its properties and expanding its therapeutic potential, paving the way for novel drug candidates.